4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholine

• IUPAC Name: [4-[4-(4-fluoronaphthalen-1-yl)sulfonylpiperazin-1-yl]-3-nitrophenyl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C25H25FN4O6S/c26-21-6-8-24(20-4-2-1-3-19(20)21)37(34,35)29-11-9-27(10-12-29)22-7-5-18(17-23(22)30(32)33)25(31)28-13-15-36-16-14-28/h1-8,17H,9-16H2
• InChI Key: RDXWRFPPDJDURM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)C(=O)N3CCOCC3)[N+](=O)[O-])S(=O)(=O)C4=CC=C(C5=CC=CC=C54)F
• Molecular Formula: C25H25FN4O6S
• Molecular Weight: 528.6 g/mol

Description

4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholine, also known as FN-Piperazine, is a chemical compound that has gained significant attention in scientific research due to its potential application in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee is complex and varies depending on the disease being targeted. In cancer research, 4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee induces apoptosis in cancer cells by activating the caspase pathway. It also inhibits angiogenesis by reducing the expression of vascular endothelial growth factor. In inflammation research, 4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee reduces inflammation by inhibiting the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. In neurological disorder research, 4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee has been shown to have neuroprotective effects by inhibiting oxidative stress and inflammation.
Biochemical and Physiological Effects:
4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee has been shown to have various biochemical and physiological effects depending on the disease being targeted. In cancer research, 4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee induces apoptosis in cancer cells and inhibits angiogenesis. In inflammation research, 4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee reduces inflammation by inhibiting the production of inflammatory cytokines. In neurological disorder research, 4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee has neuroprotective effects by inhibiting oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee is its potential application in the treatment of various diseases. It has been extensively studied for its potential application in cancer, inflammation, and neurological disorders. However, one of the limitations of 4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee is the complexity of its mechanism of action, which varies depending on the disease being targeted. This makes it challenging to develop a universal treatment for all diseases.

Future Directions

There are several future directions for research on 4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee. One direction is to further investigate its potential application in the treatment of cancer, inflammation, and neurological disorders. Another direction is to develop a more comprehensive understanding of its mechanism of action. Additionally, future research could focus on developing more efficient synthesis methods for 4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee and exploring its potential application in other areas of medicine.

Scientific Research Applications

4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee has been extensively studied for its potential application in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation research has shown that 4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee can reduce inflammation by inhibiting the production of inflammatory cytokines. In neurological disorder research, 4-(4-{4-[(4-fluoro-1-naphthyl)sulfonyl]piperazin-1-yl}-3-nitrobenzoyl)morpholinee has been shown to have neuroprotective effects by inhibiting oxidative stress and inflammation.